Cas no 160543-08-8 (Benz[c]acridine-10-methanol,7-methyl-)

Benz[c]acridine-10-methanol,7-methyl- structure
160543-08-8 structure
Product Name:Benz[c]acridine-10-methanol,7-methyl-
CAS No:160543-08-8
MF:C19H15NO
MW:273.328504800797
CID:236171
PubChem ID:154748
Update Time:2025-04-19

Benz[c]acridine-10-methanol,7-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benz[c]acridine-10-methanol,7-methyl-
    • (7-Methylbenzo[c]acridin-10-yl)methanol
    • 10-Hydroxymethyl-7-methylbenz(c)acridine
    • CCRIS 7381
    • 10-HYDROXYMETHYL-7-METHYLBENZ[C]ACRIDINE
    • HAV3T96WQJ
    • DTXSID50166928
    • 7-Methylbenz[c]acridine-10-methanol
    • Benz[c]acridine-10-methanol, 7-methyl-
    • 160543-08-8
    • Inchi: 1S/C19H15NO/c1-12-15-8-6-13(11-21)10-18(15)20-19-16(12)9-7-14-4-2-3-5-17(14)19/h2-10,21H,11H2,1H3
    • InChI Key: RFUAMQCKKXWCFF-UHFFFAOYSA-N
    • SMILES: OCC1C=CC2=C(C=1)N=C1C3C=CC=CC=3C=CC1=C2C

Computed Properties

  • Exact Mass: 273.11545
  • Monoisotopic Mass: 273.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • PSA: 33.12
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